Cas no 1355180-99-2 (1-(6-(3,4-Dihydroquinolin-1(2H)-yl)-4-methylpyridin-3-yl)ethanol)

• Product Name: 1-(6-(3,4-Dihydroquinolin-1(2H)-yl)-4-methylpyridin-3-yl)ethanol
• CAS No: 1355180-99-2
• MF: C₁₇H₂₀N₂O
• MW: 268.353504180908
• CID: 5060520
• Update Time: 2025-07-21

1-(6-(3,4-Dihydroquinolin-1(2H)-yl)-4-methylpyridin-3-yl)ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(6-(3,4-Dihydroquinolin-1(2H)-yl)-4-methylpyridin-3-yl)ethanol
• 1-[6-(3,4-Dihydro-2H-quinolin-1-yl)-4-methyl-pyridin-3-yl]-ethanol

• Inchi： 1S/C17H20N2O/c1-12-10-17(18-11-15(12)13(2)20)19-9-5-7-14-6-3-4-8-16(14)19/h3-4,6,8,10-11,13,20H,5,7,9H2,1-2H3
• InChI Key： AQHLSWMDFBMRPO-UHFFFAOYSA-N
• SMILES： OC(C)C1=CN=C(C=C1C)N1C2C=CC=CC=2CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 322
• XLogP3: 3.1
• Topological Polar Surface Area: 36.4

Additional information on 1-(6-(3,4-Dihydroquinolin-1(2H)-yl)-4-methylpyridin-3-yl)ethanol

Comprehensive Overview of 1-(6-(3,4-Dihydroquinolin-1(2H)-yl)-4-methylpyridin-3-yl)ethanol (CAS No. 1355180-99-2)

1-(6-(3,4-Dihydroquinolin-1(2H)-yl)-4-methylpyridin-3-yl)ethanol (CAS No. 1355180-99-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, featuring a dihydroquinoline moiety linked to a methylpyridine group, is often explored for its role in drug discovery and material science. Researchers are particularly interested in its molecular interactions and bioactivity, which make it a candidate for therapeutic development.

The growing demand for heterocyclic compounds like 1-(6-(3,4-Dihydroquinolin-1(2H)-yl)-4-methylpyridin-3-yl)ethanol stems from their versatility in medicinal chemistry. Recent trends highlight the importance of small-molecule inhibitors and kinase-targeting agents, which align with this compound's structural framework. Its CAS No. 1355180-99-2 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies.

One of the key advantages of 1-(6-(3,4-Dihydroquinolin-1(2H)-yl)-4-methylpyridin-3-yl)ethanol is its potential as a building block for more complex molecules. Synthetic chemists value its modifiable functional groups, which enable the creation of derivatives with tailored properties. This adaptability is crucial for addressing challenges in drug solubility and metabolic stability, topics frequently discussed in modern pharmacology forums.

In addition to its pharmaceutical applications, CAS No. 1355180-99-2 is also studied for its photophysical properties. The integration of quinoline and pyridine rings in its structure suggests potential utility in organic electronics and sensor technologies. These areas are of high interest due to the rising demand for sustainable materials and energy-efficient devices.

Safety and environmental impact are critical considerations for any chemical compound. While 1-(6-(3,4-Dihydroquinolin-1(2H)-yl)-4-methylpyridin-3-yl)ethanol is not classified as hazardous, proper handling protocols are recommended to ensure workplace safety. Researchers often inquire about its storage conditions and compatibility with other reagents, emphasizing the need for detailed technical documentation.

The synthesis of 1-(6-(3,4-Dihydroquinolin-1(2H)-yl)-4-methylpyridin-3-yl)ethanol typically involves multi-step reactions, including cyclization and functional group transformations. Optimizing these processes is a common topic in organic synthesis literature, as it impacts the compound's yield and purity. Advanced techniques like catalysis and microwave-assisted synthesis are increasingly applied to enhance efficiency.

Looking ahead, the compound's potential in personalized medicine and bioconjugation is a promising avenue. With the rise of AI-driven drug design, computational tools are being used to predict its interactions with biological targets. This aligns with the broader industry shift toward data-driven research and precision chemistry.

In summary, 1-(6-(3,4-Dihydroquinolin-1(2H)-yl)-4-methylpyridin-3-yl)ethanol (CAS No. 1355180-99-2) represents a fascinating intersection of chemistry and biotechnology. Its multifaceted applications, from drug development to material science, underscore its importance in contemporary scientific endeavors. As research progresses, this compound is likely to play an even greater role in addressing global health and technological challenges.